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Compound of Interest

Compound Name: 4-tert-Butylbenzenesulfonamide

Cat. No.: B193189

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the use of 4-tert-
butylbenzenesulfonamide as a key intermediate in pharmaceutical synthesis. The primary
focus is on its well-documented role in the preparation of the endothelin receptor antagonist,
Bosentan, a critical medication for pulmonary arterial hypertension.[1][2] Additionally, protocols
for the synthesis of 4-tert-butylbenzenesulfonamide itself are provided, offering a
comprehensive guide for researchers in the field.

Overview of 4-tert-Butylbenzenesulfonamide

4-tert-Butylbenzenesulfonamide (CAS: 6292-59-7) is a white solid organic compound with
the molecular formula C10H1sNO2S.[1] Its structure, featuring a sulfonamide group and a bulky
tert-butyl group on a benzene ring, makes it a valuable building block in medicinal chemistry.[3]
The sulfonamide functional group is a "privileged" structure in drug discovery, present in a wide
array of therapeutic agents due to its ability to form strong interactions with biological targets.[3]

Key Properties:
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Property Value Reference
Molecular Weight 213.3 g/mol [1]
Melting Point 136-138°C [1]
Appearance White solid [1]

Slightly soluble in chloroform,
Solubility sparingly soluble in ethyl [1]
acetate

Application in the Synthesis of Bosentan

4-tert-Butylbenzenesulfonamide is a crucial intermediate in the synthesis of Bosentan.[1][4]
Bosentan is a dual endothelin receptor antagonist, meaning it blocks both ETA and ETB
receptors, leading to vasodilation.[5][6] This mechanism is central to its therapeutic effect in
treating pulmonary arterial hypertension.[7]

Endothelin Receptor Signaling Pathway

Endothelins are potent vasoconstrictor peptides that signal through two G protein-coupled
receptors: ETA and ETB.[5][8] The binding of endothelin to these receptors on vascular smooth
muscle cells activates Gq proteins, initiating a signaling cascade that results in increased
intracellular calcium, leading to vasoconstriction and cell proliferation.[3][5] Bosentan
competitively inhibits the binding of endothelin to both ETA and ETB receptors, thereby
preventing these downstream effects.[5][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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